Cas no 103-18-4 (Phenol,4-[2-(4-aminophenyl)diazenyl]-)

Phenol,4-[2-(4-aminophenyl)diazenyl]- is an azo compound characterized by its distinct aromatic and diazenyl functional groups. This chemical is primarily utilized as an intermediate in the synthesis of dyes, pigments, and other specialty chemicals due to its ability to form stable chromophores. Its molecular structure, featuring both phenolic and amino groups, allows for versatile reactivity in coupling reactions and further functionalization. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various industrial applications. Its stability under controlled conditions and consistent performance make it a reliable choice for precise chemical synthesis. Proper handling and storage are recommended to maintain its integrity.
Phenol,4-[2-(4-aminophenyl)diazenyl]- structure
103-18-4 structure
Product Name:Phenol,4-[2-(4-aminophenyl)diazenyl]-
CAS No:103-18-4
MF:C12H11N3O
MW:213.235242128372
CID:142616
PubChem ID:7640
Update Time:2025-06-07

Phenol,4-[2-(4-aminophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[2-(4-aminophenyl)diazenyl]-
    • 4-[(4-aminophenyl)azo]phenol
    • 4-[(4-aminophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
    • 4-((4-Aminophenyl)azo)phenol
    • 4-(4-Amino-phenylazo)-phenol
    • 4-(4'-hydroxyphenylazo)aniline
    • 4-amino-4'-hydroxyazobenzene
    • 4'-Amino-4-hydroxy-azobenzol
    • 4-Amino-4'-hydroxy-azobenzol
    • 4'-HYDROXY-4-AMINOAZOBENZENE
    • 4'-Hydroxy-4-amino-azobenzol
    • Anilin-(4 azo 4)-phenol
    • Azobenzene, 4-amino-4'-hydroxy-
    • EINECS 203-085-4
    • HSDB 5350
    • p-((p-Aminophenyl)azo)phenol
    • Phenol, p-((p-aminophenyl)azo)-
    • 4'-Aminoazobenzene-4-ol
    • p-[(p-Aminophenyl)azo]phenol
    • 4'-Hydroxyazobenzene-4-amine
    • 4-(4-Hydroxyphenylazo)aniline
    • 56EH61562Q
    • DTXSID7059270
    • Phenol, 4-(2-(4-aminophenyl)diazenyl)-
    • WLN: ZR DNUNR DQ
    • UNII-56EH61562Q
    • 81944-72-1
    • 4-Amino-4 inverted exclamation mark -hydroxyazobenzene
    • NSC127114
    • AC9555
    • NSC 127114
    • 4-[(1E)-2-(4-Aminophenyl)diazenyl]phenol
    • 4-[(4-aminophenyl)diazenyl]phenol
    • DTXSID901043571
    • SY263557
    • MFCD01707824
    • 4-hydroxy-4'-aminoazobenzene
    • NCKPQOUTAMSEAO-UHFFFAOYSA-N
    • Phenol, 4-[(4-aminophenyl)azo]-
    • 4-AMINO-4?-HYDROXYAZOBENZENE
    • Phenol, 4-((4-aminophenyl)azo)-
    • NSC-127114
    • 4-((4-Aminophenyl)diazenyl)phenol
    • NS00041337
    • SCHEMBL8654485
    • 4'-HYDROXY-4-AMINOAZOBENZENE [HSDB]
    • Q27261401
    • 103-18-4
    • Phenol, p-[(p-aminophenyl)azo]-
    • Inchi： 1S/C12H11N3O/c13-9-1-3-10(4-2-9)14-15-11-5-7-12(16)8-6-11/h1-8,16H,13H2/b15-14+
    • InChI Key： NCKPQOUTAMSEAO-CCEZHUSRSA-N
    • SMILES： OC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 213.09033
  • Monoisotopic Mass: 213.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.5A^2

Experimental Properties

  • Density: 1.1594 (rough estimate)
  • Boiling Point: 353.22°C (rough estimate)
  • Flash Point: 193.9ºC
  • Refractive Index: 1.6340 (estimate)
  • PSA: 70.97
  • LogP: 3.97100

Phenol,4-[2-(4-aminophenyl)diazenyl]- Security Information

  • Storage Condition：Warehouse ventilation and low temperature drying

Phenol,4-[2-(4-aminophenyl)diazenyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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4-Amino-4’-hydroxyazobenzene
 103-18-4 ≥95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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4-((4-Aminophenyl)diazenyl)phenol
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Phenol,4-[2-(4-aminophenyl)diazenyl]- Suppliers

Amadis Chemical Company Limited
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(CAS:103-18-4)Phenol,4-[2-(4-aminophenyl)diazenyl]-
Order Number:A1013815
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:15
Price ($):853.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:103-18-4)Phenol,4-[2-(4-aminophenyl)diazenyl]-
A1013815
Purity:99%
Quantity:1g
Price ($):853.0
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